Cas no 107274-42-0 (2-Propenoic acid, 3-(2-methoxy-5-methylphenyl)-, ethyl ester)

• Product Name: 2-Propenoic acid, 3-(2-methoxy-5-methylphenyl)-, ethyl ester
• CAS No: 107274-42-0
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 2137848
• Update Time: 2023-11-19

2-Propenoic acid, 3-(2-methoxy-5-methylphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• (E)-ethyl 3-(2-methoxy-5-methylphenyl)acrylate
• HPUXUPRHTNBDSE-SOFGYWHQSA-N
• ethyl (2E)-3-(2-methoxy-5-methyl-phenyl)prop-2-enoate
• CID 121004079
• 2-Propenoic acid, 3-(2-methoxy-5-methylphenyl)-, ethyl ester
• Ethyl 3-(2-methoxy-5-methylphenyl)-2-propenoate

• Inchi： 1S/C13H16O3/c1-4-16-13(14)8-6-11-9-10(2)5-7-12(11)15-3/h5-9H,4H2,1-3H3/b8-6+
• InChI Key： HPUXUPRHTNBDSE-SOFGYWHQSA-N
• SMILES： O(C)C1C=CC(C)=CC=1/C=C/C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 248
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.063±0.06 g/cm3(Predicted)
• Boiling Point: 148-150 °C(Press: 0.5 Torr)